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Compound of Interest

Compound Name: 3-(1-Hydroxyethyl)benzamide
Cat. No.: B8591838
Get Quote

Executive Summary

This guide outlines the mandatory safety and disposal protocols for 3-(1-
Hydroxyethyl)benzamide, a substituted benzamide derivative often used as a pharmaceutical
intermediate.[1] Due to the specific nature of this isomer, it must be handled as a Hazardous
Organic Chemical with potential oral toxicity and mutagenic properties (based on the
benzamide pharmacophore).

Core Directive:DO NOT dispose of this compound down the drain. All waste must be
segregated, labeled, and surrendered to a licensed hazardous waste contractor for high-
temperature incineration.

Chemical Profile & Hazard Assessment

Before disposal, verification of the chemical identity and associated risks is critical to selecting
the correct waste stream.
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Parameter

Technical Specification

Chemical Name

3-(1-Hydroxyethyl)benzamide

Functional Groups

Primary Amide (-CONH:z), Secondary Alcohol (-
CH(OH)CHs)

Physical State

White to off-white crystalline solid (Standard

conditions)

Solubility

Soluble in DMSO, Methanol, Ethanaol;

Moderately soluble in water

Hazard Class (GHS)

Warning

Hazard Statements

H302: Harmful if swallowedH315: Causes skin
irritationH319: Causes serious eye
irritationH341: Suspected of causing genetic
defects (extrapolated from Benzamide parent

structure)

RCRA Status

Non-Listed Hazardous Waste (Treat as

Toxic/Irritant)

Critical Note on CAS Numbers: While the parent compound Benzamide (CAS 55-21-0) and the
isomer 4-(1-Hydroxyethyl)benzamide (CAS 1175301-23-1) are well-indexed, the specific 3-

isomer is often a research-grade intermediate.[1][2][3] If your vendor container does not list a

specific CAS, treat the substance as a Category 3 Genotoxic Impurity under the Precautionary

Principle.

Waste Segregation & Decision Logic

Proper segregation prevents dangerous chemical reactions in waste drums. Use the following

logic flow to determine the correct waste stream for your sample.
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Start: Identify Waste Form

Is the waste Solid or Liquid?
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Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring compatibility with commercial incineration
protocols.
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Step-by-Step Disposal Procedures
Protocol A: Disposal of Solid Substance (Pure or Residual)

Applicable for: Expired stocks, weighing boat residues, or contaminated spill debris.[1]

o PPE Requirement: Wear nitrile gloves, safety goggles, and a lab coat. If creating dust, use a
particulate respirator (N95) or work inside a fume hood.[1]

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with
a screw-top lid.[1][2][3] Do not use metal containers as amides can react with certain metals
under extreme conditions.

» Transfer: Carefully transfer the solid into the container. Wipe the exterior of the original
container with a solvent-dampened tissue and add the tissue to the waste jar.

e Labeling:
o Primary Constituent: "3-(1-Hydroxyethyl)benzamide"[1][2][3]

o Hazards: Check "Toxic" and "Irritant".

Storage: Close the lid tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Disposal of Liquid Solutions (Reaction Mixtures/HPLC
Waste)

Applicable for: Reaction mother liquors, HPLC effluent, or dissolved stocks.[1][4]

o Solvent Identification: Determine if the solvent is Halogenated (e.g., Dichloromethane) or
Non-Halogenated (e.g., Methanol, DMSO).[1]

e Segregation:
o Halogenated: Pour into the "Halogenated Organic Waste" carboy.

o Non-Halogenated: Pour into the "Non-Halogenated Organic Waste" carboy.
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o Note: 3-(1-Hydroxyethyl)benzamide is compatible with standard organic solvent waste
streams.[1][2][3]

o Concentration Limit: If the concentration of the benzamide exceeds 5% (w/v), note this
explicitly on the waste tag, as high concentrations of amides can affect incineration
parameters.

Protocol C: Empty Container Management

o Triple Rinse: Triple rinse the empty original container with a compatible solvent (e.g., Ethanol
or Acetone).

o Rinsate Disposal: Collect all three rinses and dispose of them as Liquid Hazardous Waste
(Protocol B).

o Defacement: Deface the original label using a marker.

e Recycling/Trash: Once triple-rinsed and dried, the container may be discarded in regular
laboratory trash or glass recycling, depending on local institutional policy.

Emergency Procedures

In the event of an accidental release, immediate action minimizes exposure risks.
o Spill (Solid):

Isolate the area.

o

o

Dampen the powder slightly with a wet paper towel to prevent dust generation.

[¢]

Sweep up carefully and place in a hazardous waste container.

[¢]

Clean the surface with soap and water; collect all cleanup materials as hazardous waste.
o Exposure (Skin/Eye):
o Skin: Wash with soap and water for 15 minutes.

o Eyes: Flush with water for 15 minutes. Seek medical attention if irritation persists.
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o Ingestion: Rinse mouth. Do not induce vomiting. Contact Poison Control immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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